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Compound of Interest |

Compound Name: Lrgils

Cat. No.: B13390023

Get Quote

Executive Summary & Scientific Context

In the precise world of G-Protein Coupled Receptor (GPCR) research, LRGILS-NHz (Leu-Arg-
Gly-lle-Leu-Ser-Amide) serves a critical function as the negative control peptide for Protease-
Activated Receptor-2 (PAR-2) studies.

To validate that a cellular response is triggered specifically by the PAR-2 agonist SLIGRL-NH:2
(which mimics the tethered ligand exposed by protease cleavage), researchers must
demonstrate that the reverse sequence (LRGILS) elicits no response. While LRGILS is
pharmacologically "inactive" regarding PAR-2 activation, it is a bioactive synthetic peptide with
specific chemical hazards.

Critical Safety Directive: Despite its use as an "inactive" control, LRGILS-NH: is classified in
several Safety Data Sheets (SDS) as toxic to aquatic life with long-lasting effects (H410) and
harmful if swallowed (H302). It must be treated as Hazardous Chemical Waste, not general
trash or drain-disposable liquid.

Physicochemical & Hazard Profile

Understanding the chemical nature of LRGILS dictates its disposal path.
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Property Specification Operational Implication

Synthetic peptide (Reverse of
Sequence Leu-Arg-Gly-lle-Leu-Ser-NHz

SLIGRL).

Unique identifier for waste
CAS Number 245329-01-5

manifesting.

Physical State

Lyophilized White Powder

Inhalation hazard for dust;
requires N95/P100 or Fume
Hood.

Solubility

~2 mg/mL in Water

Do not pour down sink;
aqueous solutions are still

hazardous waste.

GHS Classification

H302: Harmful if
swallowed.H410: Very toxic to

aquatic life (Chronic).[1]

ZERO DRAIN DISPOSAL
POLICY.

Proper Disposal Procedures

This protocol ensures compliance with EPA (RCRA) standards and protects environmental

integrity.

e Scenario: Expired stock powder or residual powder in original glass vials.

e Protocol:

o Do not empty the vial. Keep the cap tightly closed.

o Place the entire vial into a clear, sealable secondary bag (e.g., Ziploc).

o Affix a Hazardous Waste Label.

o Label Details:

= Chemical Name: LRGILS-NH2 Peptide.[2][3][4][5][6][7][8]

= Hazard Checkbox: Toxic, Irritant.
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o Deposit into the Solid Chemical Waste Drum (usually the white or blue drum for
incineration).

e Scenario: Unused stock solutions (e.g., 1 mM in DMSO or Water).
e Protocol:
o Segregation: Do not mix with halogenated solvents (like chloroform) unless necessary.

o Container: Pour into the Aqueous/Organic Chemical Waste Container (depending on the
solvent used, typically DMSO/Water mixtures go to Non-Halogenated Organic waste).

o Rinsing: Triple rinse the empty stock vial with a small volume of solvent; add the rinsate to
the waste container.

o Final Step: Dispose of the rinsed vial in Glass/Sharps disposal (if chemically
decontaminated) or Solid Chemical Waste (if residue remains).

e Scenario: Tips used to transfer stock solutions.
e Protocol:
o Collect in a benchtop biohazard/chemical waste bag (typically red or orange).

o If the peptide was used in conjunction with viral vectors or human cell lines, the waste
must be autoclaved or incinerated as Biohazardous Waste.

o If used strictly in chemical assays (cell-free), dispose of as Solid Chemical Debris for
incineration.

Decontamination & Spill Management

If LRGILS-NH:z powder is spilled:

o PPE: Wear nitrile gloves, lab coat, and safety goggles. If the spill is large (>500 mg) and
outside a hood, wear an N95 mask to prevent inhalation.
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o Containment: Cover the powder with a damp paper towel (water or ethanol) to prevent dust
generation.

e Cleanup:
o Wipe up the material carefully.

o Clean the surface with 10% Bleach followed by 70% Ethanol. Peptides can be degraded
by strong oxidizing agents (bleach), ensuring no bioactive residue remains.

o Disposal: Place all cleanup materials (towels, gloves) into the Solid Chemical Waste bin.

Scientific Context: The "Why" Behind the Protocol

To ensure your team respects the material, they must understand its role. LRGILS is not just
"trash"; it is the validator of your PAR-2 data.

The PAR-2 Activation Logic: PAR-2 is unique; it is activated by a "tethered ligand."[3][5][8][9] A
protease cleaves the N-terminus, exposing the sequence SLIGRL.[5][7] This new N-terminus
folds back and binds to the receptor's loop 2, triggering signaling.

e Agonist (SLIGRL): Mimics the cleaved end

Activates Receptor.[5]

e Control (LRGILS): Same amino acids, reverse order

Fails to bind

Proves specificity.

Visualization of the Control Logic:
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Figure 1: Mechanism of Action. LRGILS-NH:z (Gray) serves as the structural negative control,

ensuring that observed effects are due to the specific SLIGRL sequence (Green) and not non-

specific peptide interactions.

Waste Decision Matrix

Use this logic flow to determine the immediate disposal route in the lab.
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LRGILS-NH2 Waste Generated

What is the physical state?
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Figure 2: Operational Disposal Decision Tree for Laboratory Personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. LRGILS-NH2|245329-01-5|MSDS [dcchemicals.com]

e 2. LRGILS-NH2 acetate | Protease-activated Receptor | TargetMol [targetmol.com]

¢ 3. publications.lib.chalmers.se [publications.lib.chalmers.se]

e 4. apexbt.com [apexbt.com]

¢ 5. ahajournals.org [ahajournals.org]

e 6. researchgate.net [researchgate.net]

¢ 7. Neutrophil-mediated Activation of Epithelial Protease-Activated Receptors-1 and -2

Regulates Barrier Function and Transepithelial Migration - PMC [pmc.ncbi.nlm.nih.gov]
o 8. journals.physiology.org [journals.physiology.org]
e 9. theses.gla.ac.uk [theses.gla.ac.uk]
e 10. Lrgils-NH2 | C29H56N1007 | CID 90488840 - PubChem [pubchem.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Operational Guide: LRGILS-NHz (PAR-2 Control
Peptide)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13390023/docs#operational-guide-Irgils-nh-par-2-
control-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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